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A detailed comparison of leading donor polymers for organic solar cells reveals significant
advancements in power conversion efficiencies, with several materials surpassing the 18%
milestone. This guide provides a comprehensive overview of the performance of prominent
derived polymers, their key photovoltaic parameters, and the experimental protocols for device
fabrication and characterization.

Recent breakthroughs in the design and synthesis of novel conjugated polymers have
propelled the field of organic photovoltaics (OPVs) to new heights, with power conversion
efficiencies (PCEs) now exceeding 19%.[1][2] These advancements are largely attributed to the
development of donor-acceptor (D-A) copolymers, which exhibit superior light absorption,
charge transport, and morphological properties. This guide focuses on benchmarking the
performance of several state-of-the-art derived polymer donors, providing researchers and
scientists with the data and methodologies to inform their own materials development and
device engineering efforts.

Comparative Performance of High-Efficiency
Polymer Donors

The following table summarizes the key photovoltaic parameters for several high-performing
polymer donors when paired with common non-fullerene acceptors. The data highlights the
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exceptional performance of polymers such as D18 and its derivatives, which have consistently
achieved high efficiencies.[1]

Polymer Jsc
Acceptor Voc (V) FF (%) PCE (%)
Donor (mA/cm2)
18.22
D18 Y6 (certified
17.6)
18.13
D18-Cl N3 (certified
17.6)
PNTB-HD N3 18.15
D18-B N3:PC61BM 0.810 27.94 76.7 18.53
D18-CI-B N3:PC61BM 0.832 27.68 77.6 18.74
PM6 Y6 15.7

Note: Voc = Open-circuit voltage, Jsc = Short-circuit current density, FF = Fill factor, PCE =

Power conversion efficiency. Dashes indicate data not specified in the reviewed sources.

The development of these high-performance polymers is a result of meticulous molecular

engineering, focusing on factors like extending 1t-conjugation, tuning energy levels, and

optimizing morphology through side-chain engineering.[1][3] For instance, the introduction of

chlorine atoms in D18-Cl leads to a deeper Highest Occupied Molecular Orbital (HOMO) level,

contributing to a higher open-circuit voltage.[1]

Experimental Workflow and Device Fabrication

The fabrication and characterization of polymer solar cells follow a standardized workflow to

ensure reproducibility and accurate performance evaluation. The process, from material

synthesis to device testing, is crucial for achieving high efficiencies.
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Polymer Synthesis & Purification
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Figure 1. General experimental workflow for polymer solar cell fabrication and characterization.

Detailed Experimental Protocols
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Active Layer Preparation and Deposition

A critical step in fabricating high-performance polymer solar cells is the preparation of the active
layer blend and its deposition. The following is a representative protocol based on high-
efficiency device fabrication:

e Solution Preparation: The donor polymer (e.g., D18-CI-B) and the non-fullerene acceptor
(e.g., N3) are dissolved in a suitable solvent, such as chloroform or chlorobenzene, at a
specific concentration and donor:acceptor weight ratio (e.g., 1:1.2). A small amount of an
additive, like 1,8-diiodooctane (DIO) or 1-chloronaphthalene (CN), is often included to
optimize the blend morphology.

o Spin-Coating: The prepared solution is then spin-coated onto the hole transport layer (e.g.,
PEDOT:PSS) under an inert atmosphere (e.g., a nitrogen-filled glovebox). The spin-coating
speed and time are carefully controlled to achieve the desired film thickness, typically around
100 nm.

e Annealing: The film is subsequently annealed at a specific temperature (e.g., 100-150 °C) for
a set duration to promote favorable molecular packing and phase separation, which is crucial
for efficient charge generation and transport.

Device Characterization

The performance of the fabricated solar cells is evaluated using several standard techniques:

o Current Density-Voltage (J-V) Measurement: This is the primary method to determine the key
photovoltaic parameters (Voc, Jsc, FF, and PCE). The measurement is conducted under
simulated solar illumination (e.g., AM 1.5G at 100 mW/cm2).

» External Quantum Efficiency (EQE): EQE, also known as Incident Photon-to-Current
Conversion Efficiency (IPCE), measures the ratio of collected charge carriers to incident
photons at a specific wavelength. This provides insights into the spectral response of the
solar cell.

e Morphological Characterization: Techniques such as Atomic Force Microscopy (AFM) and
Transmission Electron Microscopy (TEM) are used to investigate the nanoscale morphology
of the active layer blend, which is strongly correlated with device performance.
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Logic of Bulk-Heterojunction Operation

The superior performance of these derived polymers is realized within a bulk-heterojunction
(BHJ) architecture. The diagram below illustrates the fundamental processes occurring within
the active layer of a polymer solar cell.

Photovoltaic Process in BHJ
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Figure 2. Key steps in the operation of a bulk-heterojunction polymer solar cell.

In conclusion, the continuous development of novel derived polymers has significantly
advanced the power conversion efficiency of organic solar cells. The benchmarked polymers in
this guide represent the forefront of this technology. Further improvements are anticipated
through the synergistic optimization of molecular design, device architecture, and processing
techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benchmarking Power Conversion Efficiency of Derived
Polymers in Photovoltaics: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b122376#benchmarking-power-
conversion-efficiency-of-derived-polymers-in-photovoltaics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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